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An In-depth Technical Guide to Enhydrin Chlorohydrin (CAS Number 38230-99-8)

For Researchers, Scientists, and Drug Development Professionals

Abstract
Enhydrin chlorohydrin (CAS No. 38230-99-8) is a sesquiterpenoid lactone, a class of natural

products known for a wide range of biological activities. While specific experimental data for

this particular compound is limited in publicly accessible literature, this guide provides a

comprehensive overview of its known physicochemical properties and infers its potential

pharmacological activities based on the broader class of sesquiterpenoid lactones and

compounds isolated from Enhydra fluctuans. This document aims to serve as a foundational

resource for researchers and professionals in drug development by summarizing available

data, suggesting potential mechanisms of action, and providing detailed experimental protocols

for analysis and evaluation.

Physicochemical Properties
Quantitative data for Enhydrin chlorohydrin is sparse. The following table summarizes the

available information. It is important to note that properties such as melting point, boiling point,

and solubility have not been found in the reviewed literature.
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Property Value Source

CAS Number 38230-99-8 [1][2]

Chemical Formula C23H29ClO10 [2]

Molecular Weight 500.93 g/mol -

IUPAC Name

methyl (7E)-9-(acetyloxy)-10-

[(3-chloro-2-hydroxy-2-

methylbutanoyl)oxy]-4-methyl-

12-methylidene-13-oxo-3,14-

dioxatricyclo[9.3.0.0(2),?]tetrad

ec-7-ene-8-carboxylate

[2]

AlogP (Computed) 1.36 [2]

Topological Polar Surface Area

(TopoPSA)
137.96 Å² [2]

Hydrogen Bond Donor Count 1 [2]

Hydrogen Bond Acceptor

Count
10 [2]

Potential Pharmacological Properties and
Mechanism of Action
Specific pharmacological studies on Enhydrin chlorohydrin are not readily available.

However, its structural classification as a sesquiterpenoid lactone allows for informed

postulation of its potential biological activities.

Cytotoxic and Antitumor Activity
Sesquiterpenoid lactones are a well-documented class of compounds exhibiting significant

cytotoxicity against various cancer cell lines.[3][4][5] The biological activity of these compounds

is often attributed to the presence of an α-methylene-γ-lactone moiety, which can act as a

Michael acceptor, alkylating biological macromolecules such as proteins and DNA.[4]
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The plant genus Enhydra, from which Enhydrin chlorohydrin is likely derived, is known to

produce compounds with a range of pharmacological effects, including anticancer and cytotoxic

activities.[6][7][8] Therefore, it is highly probable that Enhydrin chlorohydrin exhibits cytotoxic

properties.

Postulated Mechanism of Action: Induction of Apoptosis
A common mechanism of action for cytotoxic sesquiterpenoid lactones is the induction of

apoptosis in cancer cells.[9] This programmed cell death can be initiated through various

signaling pathways, often involving the generation of reactive oxygen species (ROS), disruption

of mitochondrial membrane potential, and activation of caspase cascades.

Below is a generalized signaling pathway for apoptosis induction by sesquiterpenoid lactones,

which may be applicable to Enhydrin chlorohydrin.

Cancer Cell

Sesquiterpenoid Lactone
(e.g., Enhydrin chlorohydrin)

↑ Reactive Oxygen
Species (ROS)

Mitochondrial
Dysfunction

↑ Bax

↓ Bcl-2

Cytochrome c
Release

Caspase-9
Activation

Caspase-3
Activation Apoptosis

Click to download full resolution via product page

Caption: Postulated signaling pathway for sesquiterpenoid lactone-induced apoptosis.

Experimental Protocols
Due to the lack of specific experimental procedures for Enhydrin chlorohydrin, this section

provides detailed methodologies for the analysis of a closely related compound, enhydrin, and

a general workflow for the isolation and cytotoxicity screening of sesquiterpenoid lactones.

These protocols can serve as a robust starting point for research on Enhydrin chlorohydrin.

Analytical Method: TLC-Densitometry for Enhydrin
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This method, validated for the quantification of enhydrin in Yacon leaf extract, can be adapted

for Enhydrin chlorohydrin.[10]

Objective: To quantify Enhydrin chlorohydrin in a plant extract.

Materials:

TLC plates: Silica gel GF254

Mobile phase: Chloroform:hexane (10:1 v/v)

Standard: Enhydrin chlorohydrin (isolated and purified)

Sample: Plant extract suspected to contain Enhydrin chlorohydrin

Densitometer

Procedure:

Standard Preparation: Prepare a stock solution of Enhydrin chlorohydrin standard in a

suitable solvent (e.g., methanol) and create a series of dilutions to generate a calibration

curve.

Sample Preparation: Dissolve the plant extract in a suitable solvent and filter to remove

particulate matter.

Chromatography:

Spot known volumes of the standard solutions and the sample solution onto the TLC plate.

Develop the plate in a chromatographic tank saturated with the mobile phase until the

solvent front reaches the desired height.

Air-dry the plate.

Densitometric Analysis:
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Scan the plate using a densitometer at the wavelength of maximum absorbance for

Enhydrin chlorohydrin (e.g., 210 nm was used for enhydrin).[10]

Record the peak areas for the standard and sample spots.

Quantification:

Construct a calibration curve by plotting the peak area versus the concentration of the

standard.

Determine the concentration of Enhydrin chlorohydrin in the sample by interpolating its

peak area on the calibration curve.

Validation Parameters (to be assessed for the adapted method):

Linearity: Assessed by the correlation coefficient (R²) of the calibration curve.

Accuracy: Determined by recovery studies (spiking a blank matrix with a known

concentration of the standard).

Precision: Evaluated by analyzing replicate samples and expressing the result as the relative

standard deviation (%RSD).

Limit of Detection (LOD) and Limit of Quantitation (LOQ): Calculated from the calibration

curve.

Analytical Method: HPLC-UV for Enhydrin
A validated HPLC method for the simultaneous quantification of enhydrin and uvedalin can also

be adapted.[11][12]

Objective: To develop and validate an HPLC method for the quantification of Enhydrin
chlorohydrin.

Instrumentation:

HPLC system with a UV detector
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Column: C18 (e.g., 250 x 4.6 mm, 5 µm)

Mobile phase: Acetonitrile and water gradient

Flow rate: 1 mL/min

Detection wavelength: 210 nm (or the λmax of Enhydrin chlorohydrin)

Procedure:

Standard and Sample Preparation: As described for the TLC-Densitometry method.

Chromatographic Conditions:

Develop a suitable gradient elution program with acetonitrile and water to achieve good

separation of Enhydrin chlorohydrin from other components in the extract.

The column temperature should be controlled (e.g., 25 °C).

Analysis:

Inject equal volumes of the standard solutions and the sample solution.

Record the chromatograms and determine the retention time and peak area for Enhydrin
chlorohydrin.

Quantification and Validation: As described for the TLC-Densitometry method.

General Workflow for Isolation and Cytotoxicity
Screening
The following diagram illustrates a typical workflow for the isolation of a sesquiterpenoid

lactone from a plant source and subsequent evaluation of its cytotoxic activity.
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Isolation and Cytotoxicity Screening Workflow
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Caption: General experimental workflow for natural product isolation and bioactivity testing.
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Conclusion
Enhydrin chlorohydrin is a sesquiterpenoid lactone with potential as a cytotoxic agent. While

specific experimental data remains limited, this guide provides a framework for future research

by summarizing its known properties and providing adaptable experimental protocols. Further

investigation is warranted to fully elucidate its pharmacological profile and mechanism of

action, which could pave the way for its development as a therapeutic agent.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Enhydrin chlorohydrin CAS number 38230-99-8
properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15596059#enhydrin-chlorohydrin-cas-number-
38230-99-8-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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